![molecular formula C13H13FN2O B3141534 (6-Fluoro-pyridin-2-yl)-(4-methoxy-benzyl)-amine CAS No. 478912-71-9](/img/structure/B3141534.png)
(6-Fluoro-pyridin-2-yl)-(4-methoxy-benzyl)-amine
Overview
Description
(6-Fluoro-pyridin-2-yl)-(4-methoxy-benzyl)-amine, also known as FMBA, is an organic compound with a wide range of applications in scientific research. It is a versatile compound that can be used as a starting material for the synthesis of a variety of compounds, and has been found to have a wide range of biochemical and physiological effects.
Scientific Research Applications
(6-Fluoro-pyridin-2-yl)-(4-methoxy-benzyl)-amine has a wide range of applications in scientific research. It has been used as a starting material for the synthesis of a variety of compounds, such as cyclopropanecarboxylic acid derivatives and pyridinium salts. It has also been used in the synthesis of pharmaceuticals, such as anti-cancer drugs and anti-inflammatory agents. In addition, this compound has been used as a reagent in the synthesis of peptides, proteins, and DNA.
Mechanism of Action
The mechanism of action of (6-Fluoro-pyridin-2-yl)-(4-methoxy-benzyl)-amine is not completely understood, but it is believed to have a variety of biochemical and physiological effects. It has been found to interact with a variety of enzymes and receptors, and has been found to have a variety of effects on the body, including anti-inflammatory, anti-bacterial, and anti-cancer effects. In addition, this compound has been found to have antioxidant and neuroprotective effects.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory and anti-bacterial effects, as well as anti-cancer effects. In addition, this compound has been found to have antioxidant and neuroprotective effects. It has also been found to have an effect on the metabolism of a variety of compounds, including glucose, fatty acids, and cholesterol.
Advantages and Limitations for Lab Experiments
(6-Fluoro-pyridin-2-yl)-(4-methoxy-benzyl)-amine has a number of advantages and limitations for lab experiments. One of the main advantages of using this compound is its versatility, as it can be used as a starting material for the synthesis of a variety of compounds. In addition, this compound is relatively easy to synthesize, and is relatively stable in aqueous solutions. However, this compound is toxic, and should be handled with caution. In addition, this compound is a relatively expensive compound, and should be used sparingly in lab experiments.
Future Directions
The potential future directions of (6-Fluoro-pyridin-2-yl)-(4-methoxy-benzyl)-amine are numerous. This compound can be used as a starting material for the synthesis of a variety of compounds, and its biochemical and physiological effects can be further explored. In addition, this compound can be used in the development of new pharmaceuticals, such as anti-cancer drugs and anti-inflammatory agents. Furthermore, this compound can be used in the development of new peptides, proteins, and DNA. Finally, this compound can be used in the development of new diagnostic and therapeutic agents.
properties
IUPAC Name |
6-fluoro-N-[(4-methoxyphenyl)methyl]pyridin-2-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13FN2O/c1-17-11-7-5-10(6-8-11)9-15-13-4-2-3-12(14)16-13/h2-8H,9H2,1H3,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYVJWLSAMQEWTI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC2=NC(=CC=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13FN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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